
3-(Trifluoromethyl)benzyl chloride chemical
structure and IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl chloride

Cat. No.: B1217364 Get Quote

An In-depth Technical Guide to 3-
(Trifluoromethyl)benzyl chloride
This technical guide provides a comprehensive overview of 3-(Trifluoromethyl)benzyl
chloride, a versatile chemical intermediate crucial in the synthesis of pharmaceuticals,

agrochemicals, and specialty chemicals.[1] Its significance lies in the trifluoromethyl group,

which enhances the reactivity and can substantially influence the biological activity and

chemical properties of derivative compounds.[1] This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

identity, properties, synthesis, and reactivity.

Chemical Structure and IUPAC Name
3-(Trifluoromethyl)benzyl chloride is an aromatic compound characterized by a benzene ring

substituted with a chloromethyl group and a trifluoromethyl group at the meta position

(positions 1 and 3).

Chemical Structure:

Chemical Structure of 3-(Trifluoromethyl)benzyl chloride

IUPAC Name: 1-(chloromethyl)-3-(trifluoromethyl)benzene

Synonyms:
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3-(Chloromethyl)benzotrifluoride[1][2]

α-Chloro-α',α',α'-trifluoro-m-xylene[1][2]

α′-Chloro-α,α,α-trifluoro-m-xylene

Physicochemical Properties
The key physical and chemical properties of 3-(Trifluoromethyl)benzyl chloride are

summarized in the table below for easy reference and comparison.

Property Value Citations

CAS Number 705-29-3 [1][2][3]

Molecular Formula C₈H₆ClF₃ [1][3]

Molecular Weight 194.58 g/mol [1][3]

Appearance
Colorless to almost colorless

clear liquid
[1][2]

Purity >95.0% (GC) or 97% [1][2][4]

Density
1.254 g/mL at 25 °C (lit.) or

1.32 g/mL
[1][4]

Boiling Point 70 °C at 12 mmHg [1]

Refractive Index n20/D 1.464 (lit.) or n20D 1.46 [1][4]

Flash Point 48 °C (118.4 °F) - closed cup

InChI
1S/C8H6ClF3/c9-5-6-2-1-3-

7(4-6)8(10,11,12)/h1-4H,5H2
[4]

SMILES FC(F)(F)c1cccc(CCl)c1 [4]

Experimental Protocols
3-(Trifluoromethyl)benzyl chloride is a key electrophilic reagent used in various synthetic

transformations.[1] Below are detailed methodologies for its synthesis and a representative
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reaction.

3.1 Synthesis of 3-(Trifluoromethyl)benzyl chloride

A patented process outlines the preparation of 3-(Trifluoromethyl)benzyl chloride from α,α,α'-

trichloro-m-xylene.[5] The process involves selective chlorination followed by fluorination.

Experimental Protocol:

Selective Chlorination: α,α,α'-trichloro-m-xylene is selectively chlorinated to produce α,α,α,α'-

tetrachloro-m-xylene.[5] This step is designed to maximize the yield of the tetrachloro

intermediate while minimizing the formation of other chlorinated by-products.[5]

Fluorination: The resulting α,α,α,α'-tetrachloro-m-xylene is then fluorinated to yield 3-
(Trifluoromethyl)benzyl chloride.[5] The patent describes several conditions for this step:

[5]

Fluorination with liquid hydrogen fluoride at atmospheric pressure at a temperature of 0 to

15°C.[5]

Fluorination with liquid hydrogen fluoride above atmospheric pressure, preferably between

25 to 120°C.[5]

Fluorination with gaseous hydrogen fluoride at or above atmospheric pressure, preferably

in the temperature range of 50 to 120°C.[5]

Purification: The final product is purified from the reaction mixture.

3.2 Reaction: Synthesis of Dithiocarbamates

3-(Trifluoromethyl)benzyl chloride serves as a precursor in the synthesis of various

compounds, including dithiocarbamates, which have been evaluated as cholinesterase

inhibitors.[6]

Experimental Protocol:

Reactant Preparation: A solution of 3-(Trifluoromethyl)benzyl chloride is prepared.
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Reaction: The solution is treated with the appropriate sodium salts of N,N-disubstituted

dithiocarbamic acids.[6] This nucleophilic substitution reaction yields the corresponding

dithiocarbamate.

Analysis: The chemical structures of the synthesized dithiocarbamate compounds are

typically elucidated using techniques such as ¹H NMR and mass spectrometry.[6]

Visualized Workflows and Relationships
The following diagrams, created using the DOT language, illustrate the synthesis of 3-
(Trifluoromethyl)benzyl chloride and its subsequent use in a chemical reaction.

α,α,α'-trichloro-m-xylene α,α,α,α'-tetrachloro-m-xyleneSelective Chlorination 3-(Trifluoromethyl)benzyl chlorideFluorination (HF)

Click to download full resolution via product page

Caption: Synthesis pathway of 3-(Trifluoromethyl)benzyl chloride.

3-(Trifluoromethyl)benzyl chloride

Sodium N,N-disubstituted
dithiocarbamate

Dithiocarbamate DerivativeNucleophilic Substitution

Click to download full resolution via product page

Caption: Reaction of 3-(Trifluoromethyl)benzyl chloride.

Applications in Research and Development
3-(Trifluoromethyl)benzyl chloride is a valuable building block in organic synthesis with

notable applications in several areas:
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Pharmaceutical Synthesis: It is a key intermediate for producing various pharmaceutical

agents.[1] The trifluoromethyl group is known to enhance metabolic stability and bioactivity,

making it a desirable moiety in drug design.[1] For instance, it was used in the synthesis of

4-nitro-3-trifluoromethyl-[N-(4-hydroxyphenyl)]benzamide.

Agrochemical Development: The compound is utilized in the creation of agrochemicals, such

as herbicides and pesticides.[1]

Materials Science: It finds applications in the production of specialty polymers and materials

that require specific thermal and chemical resistance properties.[1]

Organic Chemistry Research: As a versatile reagent, it is frequently employed in organic

synthesis to explore new reactions and develop innovative compounds.[1]

Safety Information
3-(Trifluoromethyl)benzyl chloride is a hazardous chemical and should be handled with

appropriate safety precautions.

Hazard Classifications: It is classified as a flammable liquid (Flam. Liq. 3) and causes severe

skin corrosion (Skin Corr. 1B).

Signal Word: Danger.

Hazard Statements: H226 (Flammable liquid and vapor), H314 (Causes severe skin burns

and eye damage).

Personal Protective Equipment (PPE): Recommended PPE includes a dust mask (type

N95), eyeshields, and gloves.

Storage: It should be stored as a flammable liquid (Storage Class 3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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